Cas no 1472668-82-8 (3-cyclopropanecarbonyloxane)

• Product Name: 3-cyclopropanecarbonyloxane
• CAS No: 1472668-82-8
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 4601526
• Update Time: 2025-07-14

3-cyclopropanecarbonyloxane Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-(tetrahydro-pyran-3-yl)-methanone
• 3-cyclopropanecarbonyloxane
• Methanone, cyclopropyl(tetrahydro-2H-pyran-3-yl)-

• Inchi： 1S/C9H14O2/c10-9(7-3-4-7)8-2-1-5-11-6-8/h7-8H,1-6H2
• InChI Key： IKOXABGODVICSC-UHFFFAOYSA-N
• SMILES： C(C1CC1)(C1CCCOC1)=O

Additional information on 3-cyclopropanecarbonyloxane

Recent Advances in the Study of 3-cyclopropanecarbonyloxane (CAS: 1472668-82-8) in Chemical Biology and Pharmaceutical Research

The compound 3-cyclopropanecarbonyloxane (CAS: 1472668-82-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The following sections provide a comprehensive overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have demonstrated that 3-cyclopropanecarbonyloxane exhibits promising pharmacological properties, particularly in the modulation of specific enzymatic pathways. Its cyclopropane moiety and oxane ring structure contribute to its stability and bioavailability, making it an attractive scaffold for drug development. Researchers have successfully synthesized this compound using advanced catalytic methods, achieving high yields and purity, which are critical for further biological testing.

In vitro and in vivo studies have revealed that 3-cyclopropanecarbonyloxane interacts with key cellular targets, including enzymes involved in inflammatory and metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound inhibits the activity of cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. These findings suggest its potential as a novel anti-inflammatory agent with fewer side effects compared to existing therapeutics.

Further investigations into the mechanistic aspects of 3-cyclopropanecarbonyloxane have uncovered its role in modulating oxidative stress and apoptosis. A recent preprint on bioRxiv highlighted its ability to scavenge reactive oxygen species (ROS) and protect neuronal cells from oxidative damage, positioning it as a candidate for neurodegenerative disease research. These results are particularly relevant given the growing interest in neuroprotective agents.

Despite these promising findings, challenges remain in the clinical translation of 3-cyclopropanecarbonyloxane. Pharmacokinetic studies indicate that while the compound has good oral bioavailability, its metabolism and excretion profiles require optimization to enhance its therapeutic window. Collaborative efforts between academic and industrial researchers are underway to address these issues, with several patents filed in 2023 for novel derivatives and formulations.

In conclusion, 3-cyclopropanecarbonyloxane (CAS: 1472668-82-8) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and structural versatility offer numerous opportunities for therapeutic innovation. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. The ongoing research underscores the importance of this compound in advancing both fundamental science and applied medicine.